Pharmacopeia & Metrological Institutes Standards
  • Zantac
    Zantac
    • Cat. No.:
    • B001178
    • CAS No.:
    • 66357-59-3
    • Molecular Formula:
    • C13H23ClN4O3S
    • Molecular Weight:
    • 350.87 g/mol
    Description
    RANITIDINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1983 and has 3 approved and 1 investigational indication....
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  • (R)-Citalopram oxalate
    (R)-Citalopram oxalate
    • Cat. No.:
    • B610427
    • CAS No.:
    • 219861-53-7
    • Molecular Formula:
    • C22H23FN2O5
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Behavioral symptoms effect.
    (R)-Citalopram oxalate is a less active enantiomer of Escitalopram Oxalate, a potent and selective inhibitor of serotonin reuptake.
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  • Ranitidine S-oxide
    Ranitidine S-oxide
    • Cat. No.:
    • B1678810
    • CAS No.:
    • 73851-70-4
    • Molecular Formula:
    • C13H22N4O4S
    • Molecular Weight:
    • 330.41 g/mol
    Description
    urinary metabolite of ranitidine;  structure given in first source
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  • Camphor
    Camphor
    • Cat. No.:
    • B1678855
    • CAS No.:
    • 464-49-3
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150 °F. Used to make moth proofings, pharmaceuti...
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  • Stevia Powder
    Stevia Powder
    • Cat. No.:
    • B1679245
    • CAS No.:
    • 58543-16-1
    • Molecular Formula:
    • C44H70O23
    • Molecular Weight:
    • 967.0 g/mol
    Description

    What is Rebaudioside A?

    RebaudiosideA is a steviol glycoside that comes from Stevia rebaudiana leaves. It contains 9.1% stevioside as well as 3.8% Rebaudioside A.

    To exclude all other monosaccha...

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  • Repaglinide
    Repaglinide
    • Cat. No.:
    • B1680517
    • CAS No.:
    • 135062-02-1
    • Molecular Formula:
    • C27H36N2O4
    • Molecular Weight:
    • 452.6 g/mol
    Description
    Repaglinide is a member of piperidines.
    Repaglinide is an oral antihyperglycemic agent used for the treatment of non-insulin-dependent diabetes mellitus (NIDDM). It belongs to the meglitinide class of short-a...
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  • Repaglinide, (-)-
    Repaglinide, (-)-
    • Cat. No.:
    • B1680518
    • CAS No.:
    • 147852-26-4
    • Molecular Formula:
    • C27H36N2O4
    • Molecular Weight:
    • 452.6 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Resorcinol
    Resorcinol
    • Cat. No.:
    • B1680541
    • CAS No.:
    • 108-46-3
    • Molecular Formula:
    • C6H6O2
    • Molecular Weight:
    • 110.11 g/mol
    Description
    Resorcinol is a very white crystalline solid that becomes pink on exposure to light if not completely pure. Burns although ignition is difficult. Density approximately 1.28 g / cm3. Irritating to skin and eyes. ...
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  • Rhein
    Rhein
    • Cat. No.:
    • B1680588
    • CAS No.:
    • 478-43-3
    • Molecular Formula:
    • C15H8O6
    • Molecular Weight:
    • 284.22 g/mol
    Description
    Rhein appears as yellow needles (from methanol) or yellow-brown powder. (NTP, 1992)
    Rhein is a dihydroxyanthraquinone.
    Rhein is an anthraquinone metabolite of rheinanthrone and senna glycoside is present i...
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  • (Rac)-Rhododendrol
    (Rac)-Rhododendrol
    • Cat. No.:
    • B1680609
    • CAS No.:
    • 69617-84-1
    • Molecular Formula:
    • C10H14O2
    • Molecular Weight:
    • 166.22 g/mol
    Description
    4-(4-Hydroxyphenyl)-2-butanol is a member of phenols.
    4-(3-Hydroxybutyl)phenol has been reported in Betula platyphylla var. japonica and Taxus wallichiana with data available....
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